Cas no 2229424-12-6 (3-2-(propan-2-yloxy)phenoxyazetidine)

• Product Name: 3-2-(propan-2-yloxy)phenoxyazetidine
• CAS No: 2229424-12-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5783897
• PubChem ID: 164512439
• Update Time: 2025-06-07

3-2-(propan-2-yloxy)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 2229424-12-6
• 3-[2-(propan-2-yloxy)phenoxy]azetidine
• EN300-1759614
• 3-2-(propan-2-yloxy)phenoxyazetidine

• Inchi： 1S/C12H17NO2/c1-9(2)14-11-5-3-4-6-12(11)15-10-7-13-8-10/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： NZRRHUKCMFXGPP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC(C)C)C1CNC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-2-(propan-2-yloxy)phenoxyazetidine

Introduction to 3-2-(propan-2-yloxy)phenoxyazetidine (CAS No: 2229424-12-6)

3-2-(propan-2-yloxy)phenoxyazetidine, identified by the Chemical Abstracts Service Number (CAS No) 2229424-12-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of azetidine derivatives, which are known for their versatility in medicinal chemistry. The presence of both phenoxy and alkoxy functional groups in its molecular structure suggests a potential for diverse interactions with biological targets, making it a subject of interest for further research and development.

The molecular structure of 3-2-(propan-2-yloxy)phenoxyazetidine consists of an azetidine ring connected to a phenoxy group and a propan-2-yloxy moiety. This arrangement not only contributes to its distinct chemical identity but also opens up possibilities for various chemical modifications. Such modifications can be tailored to enhance specific pharmacological properties, such as solubility, bioavailability, and target specificity. The compound's architecture is reminiscent of other molecules that have shown promise in preclinical studies as potential therapeutic agents.

In recent years, there has been a growing interest in azetidine derivatives due to their potential applications in drug discovery. The azetidine ring is a five-membered heterocyclic compound that can serve as a scaffold for developing new drugs. Its smaller size compared to other heterocycles like piperidine or pyrrolidine allows for precise tuning of electronic and steric properties, which can be crucial for achieving optimal binding affinity to biological targets. Additionally, the phenoxy and alkoxy groups can participate in hydrogen bonding and hydrophobic interactions, further enhancing the compound's ability to interact with biological systems.

One of the most compelling aspects of 3-2-(propan-2-yloxy)phenoxyazetidine is its potential as a lead compound for the development of new pharmaceuticals. The combination of the azetidine core with functional groups that are known to enhance pharmacological activity makes this molecule a promising candidate for further investigation. Researchers have been exploring various synthetic pathways to modify this compound, aiming to optimize its pharmacokinetic and pharmacodynamic profiles. These efforts are part of a broader trend in medicinal chemistry where structural diversity is being leveraged to discover novel therapeutic agents.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of azetidine derivatives. Computational modeling and experimental techniques have been employed to elucidate how changes in the molecular structure can influence binding affinity and selectivity. For instance, modifications to the propan-2-yloxy group have been shown to significantly impact the compound's interaction with specific enzymes or receptors. Such insights are crucial for designing molecules that exhibit high efficacy while minimizing side effects.

The phenoxy group in 3-2-(propan-2-yloxy)phenoxyazetidine is particularly noteworthy due to its ability to engage in multiple types of interactions with biological targets. Phenoxy groups are commonly found in many bioactive molecules and are known for their role in modulating receptor activity. By incorporating this group into an azetidine scaffold, researchers can create compounds that may exhibit unique pharmacological properties. The combination of these features makes 3-2-(propan-2-yloxy)phenoxyazetidine a valuable tool for studying drug-receptor interactions and developing new therapeutic strategies.

Current research trends indicate that azetidine derivatives are being increasingly explored for their potential applications in treating various diseases. For example, some studies have suggested that compounds similar to 3-2-(propan-2-yloxy)phenoxyazetidine may have anti-inflammatory or anticancer properties. These findings are based on preliminary experiments that demonstrate promising interactions between these molecules and relevant biological targets. While more extensive research is needed to confirm these effects, the initial results are encouraging and warrant further investigation.

The synthesis of 3-2-(propan-2-yloxy)phenoxyazetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to introduce specific stereocenters into the molecule. These methods allow chemists to construct complex structures with high precision, which is essential for developing drugs with desired pharmacological properties.

In conclusion, 3-2-(propan-2-yloxy)phenoxyazetidine (CAS No: 2229424-12-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a compelling candidate for further study. As research continues in this area, it is likely that new insights into its pharmacological properties will emerge, paving the way for novel therapeutic applications.